N-[(4-ethyl-5-{[2-(4-ethylanilino)-2-oxoethyl]thio}-4H-1,2,4-triazol-3-yl)methyl]-3,4-dimethoxybenzamide

• Molecular Formula: C24H29N5O4S
• Molecular Weight: 483.6 g/mol
• IUPAC Name: N-[[4-ethyl-5-[2-(4-ethylanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C24H29N5O4S/c1-5-16-7-10-18(11-8-16)26-22(30)15-34-24-28-27-21(29(24)6-2)14-25-23(31)17-9-12-19(32-3)20(13-17)33-4/h7-13H,5-6,14-15H2,1-4H3,(H,25,31)(H,26,30)
• InChI Key: JKBMGBRVQNCVCQ-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2CC)CNC(=O)C3=CC(=C(C=C3)OC)OC

Description

N-[(4-ethyl-5-{[2-(4-ethylanilino)-2-oxoethyl]thio}-4H-1,2,4-triazol-3-yl)methyl]-3,4-dimethoxybenzamide is a chemical compound that has been widely studied for its potential therapeutic applications. This compound is known for its ability to inhibit the activity of certain enzymes, which makes it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of N-[(4-ethyl-5-{[2-(4-ethylanilino)-2-oxoethyl]thio}-4H-1,2,4-triazol-3-yl)methyl]-3,4-dimethoxybenzamide involves the inhibition of certain enzymes, such as cyclooxygenase-2 (COX-2) and histone deacetylase (HDAC). This inhibition leads to a reduction in the production of inflammatory mediators and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[(4-ethyl-5-{[2-(4-ethylanilino)-2-oxoethyl]thio}-4H-1,2,4-triazol-3-yl)methyl]-3,4-dimethoxybenzamide include a reduction in inflammation, inhibition of cancer cell proliferation, and modulation of the immune system. This compound has also been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using N-[(4-ethyl-5-{[2-(4-ethylanilino)-2-oxoethyl]thio}-4H-1,2,4-triazol-3-yl)methyl]-3,4-dimethoxybenzamide in lab experiments include its potent anti-inflammatory and anti-cancer properties, as well as its ability to modulate the immune system. However, the limitations of using this compound include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for research on N-[(4-ethyl-5-{[2-(4-ethylanilino)-2-oxoethyl]thio}-4H-1,2,4-triazol-3-yl)methyl]-3,4-dimethoxybenzamide. These include further studies on its safety and efficacy, as well as its potential use in the treatment of neurological disorders. Other future directions include the development of new derivatives of this compound with improved pharmacological properties and the exploration of its potential use in combination with other drugs for the treatment of cancer and other diseases.
In conclusion, N-[(4-ethyl-5-{[2-(4-ethylanilino)-2-oxoethyl]thio}-4H-1,2,4-triazol-3-yl)methyl]-3,4-dimethoxybenzamide is a promising compound with potential therapeutic applications. Its ability to inhibit certain enzymes and modulate the immune system make it a promising candidate for the development of new drugs. However, further studies are needed to determine its safety and efficacy, as well as its potential use in combination with other drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of N-[(4-ethyl-5-{[2-(4-ethylanilino)-2-oxoethyl]thio}-4H-1,2,4-triazol-3-yl)methyl]-3,4-dimethoxybenzamide involves several steps. The first step is the synthesis of 4-ethyl-5-(4-ethylanilino)-2-mercapto-1,2,4-triazole, which is then reacted with 2-bromoacetyl-3,4-dimethoxybenzamide to form the final product.

Scientific Research Applications

N-[(4-ethyl-5-{[2-(4-ethylanilino)-2-oxoethyl]thio}-4H-1,2,4-triazol-3-yl)methyl]-3,4-dimethoxybenzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. This compound has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease.